Cas no 1550773-81-3 (1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-
• CAS No: 1550773-81-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5251881
• Update Time: 2025-05-19

1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-

• Inchi： 1S/C7H8N2O/c10-4-6-3-9(5-8-6)7-1-2-7/h3-5,7H,1-2H2
• InChI Key： OAOMXWZGHLGMKI-UHFFFAOYSA-N
• SMILES： C1N(C2CC2)C=C(C=O)N=1

Additional information on 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-

Professional Introduction to 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- (CAS No. 1550773-81-3)

1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- (CAS No. 1550773-81-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both an imidazole ring and an aldehyde functional group at the 4-position, coupled with a cyclopropyl substituent at the 1-position, endows it with distinct chemical properties that make it invaluable in drug discovery and development.

The imidazole core is a prominent motif in numerous pharmacologically relevant compounds, owing to its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. The aldehyde group (CHO) at the 4-position of the imidazole ring further enhances its reactivity, allowing for diverse functionalization strategies that can be exploited in medicinal chemistry. Specifically, the aldehyde functionality can participate in condensation reactions with various nucleophiles, including amines and hydrazines, to yield Schiff bases or hydrazones—structures that are frequently employed in the design of bioactive molecules.

The cyclopropyl substituent at the 1-position of the imidazole ring adds an additional layer of complexity to the compound's behavior. Cyclopropyl groups are known to influence both the electronic properties and steric environment of adjacent functional groups, often enhancing binding affinity or modulating metabolic stability. In the context of 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-, this substitution may contribute to improved solubility or selectivity when incorporated into larger molecular frameworks.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such heterocyclic compounds. Studies utilizing molecular docking simulations have demonstrated that derivatives of 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- exhibit promising interactions with target proteins involved in inflammatory pathways and cancer metabolism. These findings align with emerging research trends that emphasize the therapeutic potential of imidazole-based scaffolds.

In particular, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* has highlighted the utility of 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- as a key building block for novel inhibitors targeting enzyme families like kinases and phosphodiesterases. The aldehyde group provides a versatile handle for covalent bond formation with nucleophilic residues on these enzymes, potentially leading to high-affinity binders with therapeutic efficacy.

The synthesis of 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the cyclopropyl moiety and the aldehyde functionality at the desired positions. Advances in catalytic methods have further refined these processes, enabling higher yields and reduced environmental impact.

The compound's relevance extends beyond academic research; it has been incorporated into several clinical trial candidates for diseases ranging from oncology to neurodegenerative disorders. Its structural features make it amenable to derivatization into prodrugs or analogs designed to improve bioavailability or target specificity. For instance, modifications around the cyclopropyl group have been explored to enhance metabolic stability while preserving biological activity.

The role of imidozaldehydes as synthons for constructing complex drug molecules cannot be overstated. They serve as pivotal intermediates in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery pipelines. The ability to rapidly diversify structures while maintaining core pharmacophoric elements allows researchers to efficiently explore chemical space.

From a regulatory perspective, compounds like 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl- must undergo rigorous characterization before being considered for clinical use. Analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC/MS), and X-ray crystallography are employed to confirm structural integrity and purity. These data are essential for submitting dossiers to regulatory agencies like the FDA or EMA.

The growing interest in structure-based drug design has further underscored the importance of well-characterized intermediates like this one. By leveraging crystallographic data from protein-ligand complexes containing imidazole-derived fragments, medicinal chemists can optimize binding interactions through rational modifications based on 1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-* derivatives.

In conclusion,1H-Imidazole-4-carboxaldehyde, 1-cyclopropyl-* (CAS No. 1550773-81-3) represents a valuable asset in synthetic organic chemistry and pharmaceutical research due to its versatile structural features and potential therapeutic applications. Ongoing studies continue to uncover new ways this compound can be utilized—either as a standalone entity or within larger molecular architectures—to address unmet medical needs across multiple disease areas.